(Z)-4-chloro-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)benzamide

• IUPAC Name: 4-chloro-N-[(3Z)-3-[1-cyano-2-(2-methoxyethylamino)-2-oxoethylidene]isoindol-1-yl]benzamide
• InChI: InChI=1S/C21H17ClN4O3/c1-29-11-10-24-21(28)17(12-23)18-15-4-2-3-5-16(15)19(25-18)26-20(27)13-6-8-14(22)9-7-13/h2-9H,10-11H2,1H3,(H,24,28)(H,25,26,27)/b18-17-
• InChI Key: NHDRQWGCLXRHOT-ZCXUNETKSA-N
• Canonical SMILES: COCCNC(=O)C(=C1C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)Cl)C#N
• Isomeric SMILES: COCCNC(=O)/C(=C\1/C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)Cl)/C#N
• Molecular Formula: C21H17ClN4O3
• Molecular Weight: 408.8 g/mol
• CAS No.: 885183-24-4

Description

(Z)-4-chloro-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)benzamide is a useful research compound. Its molecular formula is C21H17ClN4O3 and its molecular weight is 408.84. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Synthesis Techniques and Chemical Reactions : The preparation of related compounds often involves intricate synthetic routes that enhance our understanding of chemical reactions and material properties. For instance, compounds with complex structures similar to the query molecule have been synthesized to explore their chemical behavior, potential as intermediates in organic synthesis, and applications in drug development (Jian, 2006; Pancrazzi et al., 2017). These studies contribute to the pool of knowledge on synthetic methodologies and chemical transformations.

Pharmacological Applications

Antimicrobial and Anticancer Evaluation : The biological activities of compounds structurally related to the query molecule have been extensively studied. For example, derivatives of thiazolidinone showed significant antimicrobial and anticancer potentials, suggesting that compounds with similar structural frameworks could have therapeutic applications (Deep et al., 2016).

Neuroleptic Properties : Benzamide derivatives with modifications on the amine side chain have exhibited potent neuroleptic (antipsychotic) effects, indicating the potential of similar compounds in treating psychiatric disorders (Usuda et al., 2004; Iwanami et al., 1981).

Material Science

Polymers and Coatings : The copolymerization of molecules with similar structures to the target compound has been investigated for creating materials with novel properties. These materials may find applications in various industries, including coatings, adhesives, and electronics (Mizuya et al., 1989).